Benzoylmesaconine hydrochloride
Benzoylmesaconine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
126266-38-4
VCID:
VC0164412
InChI:
InChI=1S/C31H43NO10.ClH.H2O/c1-32-14-27(15-38-2)18(33)11-19(39-3)30-17-12-28(35)20(40-4)13-29(36,21(24(30)32)22(41-5)23(27)30)31(17,37)26(28)42-25(34)16-9-7-6-8-10-16;;/h6-10,17-24,26,33,35-37H,11-15H2,1-5H3;1H;1H2/t17-,18+,19-,20-,21-,22-,23+,24?,26-,27-,28-,29-,30-,31+;;/m0../s1
SMILES:
CN1CC2(C(CC(C34C2C(C(C31)C5(CC(C6(CC4C5(C6OC(=O)C7=CC=CC=C7)O)O)OC)O)OC)OC)O)COC.O.Cl
Molecular Formula:
C31H46ClNO11
Molecular Weight:
644.155
Benzoylmesaconine hydrochloride
CAS No.: 126266-38-4
Main Products
VCID: VC0164412
Molecular Formula: C31H46ClNO11
Molecular Weight: 644.155
| CAS No. | 126266-38-4 |
|---|---|
| Product Name | Benzoylmesaconine hydrochloride |
| Molecular Formula | C31H46ClNO11 |
| Molecular Weight | 644.155 |
| IUPAC Name | [(1R,2S,3R,4S,5S,6S,8S,9R,13R,14R,16S,17S,18R)-3,5,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate;hydrate;hydrochloride |
| Standard InChI | InChI=1S/C31H43NO10.ClH.H2O/c1-32-14-27(15-38-2)18(33)11-19(39-3)30-17-12-28(35)20(40-4)13-29(36,21(24(30)32)22(41-5)23(27)30)31(17,37)26(28)42-25(34)16-9-7-6-8-10-16;;/h6-10,17-24,26,33,35-37H,11-15H2,1-5H3;1H;1H2/t17-,18+,19-,20-,21-,22-,23+,24?,26-,27-,28-,29-,30-,31+;;/m0../s1 |
| Standard InChIKey | XRTSTRVVIFSUJU-AXODCOLYSA-N |
| SMILES | CN1CC2(C(CC(C34C2C(C(C31)C5(CC(C6(CC4C5(C6OC(=O)C7=CC=CC=C7)O)O)OC)O)OC)OC)O)COC.O.Cl |
| PubChem Compound | 102600863 |
| Last Modified | Nov 11 2021 |
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